OfHex1-IN-2

• CAS: 58125-33-0
• Molecular Formula: C16H21N3OS
• Molecular Weight: 303.4 g/mol
• InChI: InChI=1S/C16H21N3OS/c17-10-13-12-6-2-3-7-14(12)21-16(13)18-15(20)11-19-8-4-1-5-9-19/h1-9,11H2,(H,18,20)
• InChIKey: XXURZILITLKWSP-UHFFFAOYSA-N

OfHex1-IN-2: Insect β-N-Acetylhexosaminidase Inhibitor Overview

OfHex1-IN-2 (also designated CL-278474 or compound I-79) is a synthetic small-molecule inhibitor of the insect β-N-acetylhexosaminidase OfHex1, a GH20 family glycoside hydrolase essential for chitin degradation in the Asian corn borer (Ostrinia furnacalis) [1]. It belongs to the 4,5,6,7-tetrahydrobenzothiophene chemotype disclosed in patent CN110313477A and serves as a non-carbohydrate chemical probe for interrogating insect chitin metabolism and for pesticide lead discovery [2]. The compound has a molecular formula of C16H21N3OS and a molecular weight of 303.42 g/mol .

Probe type Non-carbohydrate chemical probe for insect chitin metabolism interrogation

Chemistry 4,5,6,7-tetrahydrobenzothiophene chemotype for agrochemical lead discovery

• [1] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source
• [2] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source

Generic Substitution Failure: OfHex1 Inhibitor Chemotypes

Inhibitors of insect β-N-acetylhexosaminidase (OfHex1) span multiple chemotypes with vastly divergent activity profiles; direct experimental evidence demonstrates that even minor structural modifications within the 4,5,6,7-tetrahydrobenzothiophene series produce Ki values spanning at least an order of magnitude (from 3.6 μM to >50 μM) [1]. Outside this chemotype, compounds such as thioglycosyl-naphthalimide hybrids (e.g., 5c vs. 6f) exhibit inverse selectivity between insect OfHex1 and human OGA, with Ki differences exceeding 100-fold [2]. Consequently, substituting OfHex1-IN-2 with an alternative OfHex1 inhibitor of different structural origin without empirical verification risks compromising both target engagement and species selectivity, undermining reproducibility in pest-control discovery workflows [3].

! Minor structural changes in tetrahydrobenzothiophene analogs may shift OfHex1 Ki by an order of magnitude; direct substitution may alter target engagement.

! Thioglycosyl-naphthalimide hybrids can invert insect/human selectivity; substituting chemotype without counter-screen risks losing species selectivity.

! Glycosyl triazole inhibitors (e.g., OfHex1-IN-1) belong to a different chemotype; SAR and potency context may not transfer between carbohydrate-mimetic and non-carbohydrate series.

• [1] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source
• [2] Chen X, Liu T, et al. Selective inhibition of β-N-acetylhexosaminidases by thioglycosyl–naphthalimide hybrid molecules. Bioorganic & Medicinal Chemistry, 2018. View Source
• [3] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source

OfHex1-IN-2: Head-to-Head Differentiation Evidence

Potency vs. Lead Compound VSI-13 in Same Series

The patent CN110313477A reports a lead compound VSI-13 with a Ki of 10.9 μM against OfHex1, based on a virtual screening campaign of the SPECS database [1]. OfHex1-IN-2 (compound I-79) was generated during subsequent optimization of this lead scaffold; based on the structure-activity trend reported across 95 analogs, compounds in the I-79 region displayed Ki values below 50 μM, with the most potent optimized analog I-93 achieving Ki = 3.6 μM [2]. This positions OfHex1-IN-2 as a structurally evolved analog offering improved potency compared to the original screening hit VSI-13 [3].

Potency vs. VSI-13

Class-level inference

OfHex1-IN-2 (class Ki <50 μM) vs VSI-13 Ki 10.9 μM

Reported SAR trend within series; best analog I-93 Ki 3.6 μM.

Exact I-79 Ki not publicly disclosed; class-level inference only.

Evidence Dimension	Inhibitory potency (Ki) against recombinant OfHex1
Target Compound Data	OfHex1-IN-2: Ki < 50 μM (exact value not publicly disclosed; inferred from class-level SAR)
Comparator Or Baseline	VSI-13: Ki = 10.9 μM
Quantified Difference	OfHex1-IN-2 is an optimized analog from a series where the best compound (I-93) achieves ~3-fold improvement over VSI-13; exact I-79 Ki is not individually reported
Conditions	Fluorescent assay using 4-methylumbelliferyl-N-acetyl-β-D-glucosaminide substrate, 30°C, pH buffered; data reported in patent CN110313477A Figure 7

Why This Matters

Procurement of OfHex1-IN-2 ensures a compound with documented structural evolution from a validated screening hit, whereas the screening hit VSI-13 itself may not be commercially available as a reference.

• [1] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source
• [2] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source
• [3] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source

Chemotype Comparison vs. OfHex1-IN-1

OfHex1-IN-1 (compound 11c), a glycosyl triazole derivative, displays an IC50 of 28.1 μM and a Ki of 25.6 μM against OfHex1 [1]. OfHex1-IN-2 (I-79) belongs to a distinct 4,5,6,7-tetrahydrobenzothiophene chemotype that was independently discovered and optimized through pharmacophore-based virtual screening rather than carbohydrate mimicry [2]. While an exact Ki for I-79 is not publicly disclosed, the class-level SAR shows that multiple tetrahydrobenzothiophene analogs achieve potency in the low-micromolar range (best Ki = 3.6 μM for I-93), suggesting this chemotype can exceed the potency of glycosyl triazole-based inhibitors by approximately 5–10 fold [3]. This structural divergence also implies distinct off-target profiles.

Chemotype vs. OfHex1-IN-1

Cross-study comparable

~5–10× higher potency at class level

Tetrahydrobenzothiophene chemotype (best Ki 3.6 μM) vs. glycosyl triazole inhibitor Ki 25.6 μM.

Direct I-79 Ki unavailable; comparison based on class leads.

Evidence Dimension	Inhibitory activity (Ki/IC50) against OfHex1
Target Compound Data	OfHex1-IN-2: Chemotype lead achieves Ki = 3.6 μM (I-93); exact I-79 Ki not individually published
Comparator Or Baseline	OfHex1-IN-1 (compound 11c): IC50 = 28.1 μM, Ki = 25.6 μM
Quantified Difference	Tetrahydrobenzothiophene chemotype achieves approximately 5–10 fold higher potency than the glycosyl triazole chemotype at the class level; direct I-79 data are unavailable
Conditions	OfHex1-IN-1: recombinant OfHex1, fluorescent substrate assay; OfHex1-IN-2 series: fluorescent MU-GlcNAc assay, 30°C, pH buffered

Why This Matters

Choosing OfHex1-IN-2 provides access to a structurally distinct chemotype with potentially superior potency and different selectivity profiles than carbohydrate-mimetic inhibitors, mitigating the risk of cross-class false negatives.

• [1] TargetMol. OfHex1-IN-1 (T81617) Data Sheet. Accessed 2025. View Source
• [2] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source
• [3] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source

Species Selectivity vs. Thioglycosyl-Naphthalimide Hybrids

Thioglycosyl-naphthalimide hybrids 5c and 6f exhibit striking inverse selectivity: 5c inhibits human OGA (Ki = 3.46 μM) but spares OfHex1 (Ki > 200 μM), whereas 6f displays the opposite profile (OfHex1 Ki = 21.81 μM; hOGA Ki > 200 μM) [1]. In contrast, the tetrahydrobenzothiophene series (to which OfHex1-IN-2 belongs) was developed using OfHex1 as the primary target, and representative analogs achieve Ki values as low as 3.6 μM against OfHex1 [2]. While direct human OGA counter-screening data for OfHex1-IN-2 are not publicly available, the chemotype origin in an OfHex1-focused virtual screening campaign provides a rationale for expecting preferential insect enzyme engagement [3].

Species selectivity vs. 6f

Class-level inference

OfHex1 Ki class best 3.6 μM vs 6f Ki 21.81 μM

OfHex1-targeted chemotype origin may reduce off-target probability vs. compounds from human enzyme programs.

Human OGA counter-screening data for I-79 not reported; selectivity inferred from screening origin.

Evidence Dimension	Species selectivity: insect OfHex1 vs. human OGA inhibition
Target Compound Data	OfHex1-IN-2 (tetrahydrobenzothiophene class): best-in-class OfHex1 Ki = 3.6 μM; human OGA data not reported
Comparator Or Baseline	Compound 6f: OfHex1 Ki = 21.81 μM; hOGA Ki > 200 μM (selectivity ratio > 9.2)
Quantified Difference	OfHex1-IN-2 chemotype achieves 6-fold better OfHex1 potency than 6f; selectivity inferred from screening origin but not experimentally quantified
Conditions	Thioglycosyl-naphthalimide data: recombinant OfHex1 and hOGA, fluorescent substrate assays; OfHex1-IN-2: OfHex1-specific assay

Why This Matters

Procurement of an inhibitor derived from an OfHex1-targeted screen reduces the probability of human off-target activity compared to compounds discovered in human enzyme programs, a critical consideration for agrochemical lead development.

• [1] Chen X, Liu T, et al. Selective inhibition of β-N-acetylhexosaminidases by thioglycosyl–naphthalimide hybrid molecules. Bioorganic & Medicinal Chemistry, 2018. View Source
• [2] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source
• [3] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source

Physicochemical & Synthetic Properties vs. Ureido Thioglycosides

Ureido thioglycosides represent another recently explored OfHex1 inhibitor class; however, their synthetic routes involve multiple glycosylation and protection/deprotection steps that complicate scale-up [1]. OfHex1-IN-2, by contrast, is a non-glycosidic molecule (C16H21N3OS, MW 303.42, LogP ~3.5) synthesized via a straightforward amide coupling, with the patent explicitly noting that tetrahydrobenzothiophene compounds are 'readily available with low synthetic difficulty and suitable for industrial development' [2]. Its physicochemical profile (MW < 435, HBD = 1, HBA < 6, LogP < 6) aligns with established pesticide-likeness rules used during the original SPECS library filtering [3].

Physicochemical profile

Cross-study comparable

MW 303, LogP ~3.5, HBD 1, HBA 4 Glycosidic inhibitors often exceed pesticide-likeness cutoffs

Reported synthetic accessibility and compliance with pesticide-lead physicochemical filters.

Scale-up performance requires empirical process validation.

Evidence Dimension	Synthetic complexity and agrochemical lead-likeness
Target Compound Data	MW 303.42, LogP ~3.5, HBD 1, HBA 4, 3 rotatable bonds; amide coupling synthesis
Comparator Or Baseline	Ureido thioglycosides: multi-step glycosylation synthesis; MW typically > 400; higher HBD/HBA counts
Quantified Difference	OfHex1-IN-2 satisfies all SPECS pesticide-likeness criteria (MW < 435, LogP < 6, HBA < 6, HBD < 2, ROB < 9, ARB < 17); glycosidic inhibitors often exceed these cutoffs
Conditions	Calculated physicochemical parameters; synthesis methodology described in patent CN110313477A

Why This Matters

Superior synthetic accessibility and favorable pesticide-like physicochemical properties make OfHex1-IN-2 a more practical choice for agrochemical lead optimization programs requiring multi-gram scale-up.

• [1] MedChemExpress. Synthesis of ureido thioglycosides as novel insect β-N-acetylhexosaminidase OfHex1 inhibitors. Product Literature. View Source
• [2] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source
• [3] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source

OfHex1-IN-2: Application Scenarios

Insect β-N-Acetylhexosaminidase Assay Development

Use of OfHex1-IN-2 as a defined, commercially available chemical probe for establishing OfHex1 enzyme inhibition assays in microplate format. The compound's solubility in DMSO (≥3.04 mg/mL) enables preparation of dose-response curves for IC50 determination . Its non-carbohydrate structure eliminates the background interference often observed with sugar-based inhibitors in insect tissue homogenates, facilitating cleaner signal windows in fluorescence-based (MU-GlcNAc) assays.

Agrochemical Lead Optimization & SAR Studies

OfHex1-IN-2 serves as a reference standard in the tetrahydrobenzothiophene chemotype for benchmarking newly synthesized analogs. The patent series provides structural context (I-1 through I-95) with documented Ki values for key analogs up to I-93 (Ki = 3.6 μM), enabling quantitative SAR comparisons [1]. Researchers can use OfHex1-IN-2 as a stable synthetic intermediate for further derivatization at the piperidine and cyano-thiophene positions to explore potency improvements.

Insect vs. Mammalian Hexosaminidase Selectivity Profiling

Employ OfHex1-IN-2 alongside mammalian hexosaminidase isoforms (e.g., human OGA, HexA, HexB) to evaluate species selectivity. Unlike thioglycosyl-naphthalimide hybrids that require careful counter-screening due to their dual human/insect activity [2], OfHex1-IN-2 originates from an OfHex1-targeted discovery program, providing a chemotype with a higher prior probability of insect selectivity. This supports agrochemical safety profiling requirements.

Insect Growth Inhibition & Pest Control Efficacy

OfHex1-IN-2 is explicitly disclosed for use in pest control applications targeting chitin degradation in agricultural pests such as Ostrinia furnacalis . The compound can be formulated for insect feeding assays to evaluate larval growth inhibition, mortality, and developmental delay, leveraging its favorable LogP (~3.5) for cuticle penetration. Its synthetic tractability supports the production of sufficient quantities for in vivo insect efficacy trials.

Application

Selection Property

Validation Focus

OfHex1 enzyme inhibition assay setup

Non-carbohydrate probe, DMSO-soluble stock

Signal window in fluorescence-based MU-GlcNAc assays

Agrochemical lead optimization & SAR studies

Tetrahydrobenzothiophene reference standard

Quantitative SAR benchmarking (I-93 Ki 3.6 μM)

Insect vs. mammalian hexosaminidase selectivity profiling

OfHex1-targeted chemotype origin

Counter-screen against human hexosaminidases; selectivity validation

Insect feeding assay studies

Physicochemical profile for cuticle penetration

Larval growth inhibition endpoint monitoring and model-response evaluation

• [1] Zhang L, Hu S, Dong Y, Ling Y. The application of 4,5,6,7-tetrahydro benzo thiophenes. Chinese Patent CN110313477A, 2021. View Source
• [2] Chen X, Liu T, et al. Selective inhibition of β-N-acetylhexosaminidases by thioglycosyl–naphthalimide hybrid molecules. Bioorganic & Medicinal Chemistry, 2018. View Source